Cas no 1805923-54-9 (Ethyl 6-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 6-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1805923-54-9
• MF: C₁₁H₁₀F₅NO₄
• MW: 315.193420886993
• CID: 4833310
• Update Time: 2025-10-29

Ethyl 6-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H10F5NO4/c1-2-20-8(19)4-5-9(21-11(14,15)16)7(18)3-6(17-5)10(12)13/h3,10H,2,4H2,1H3,(H,17,18)
• InChI Key： UOXILFXALIAVMU-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=C(CC(=O)OCC)N1)OC(F)(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 495
• XLogP3: 2.3
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 6-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate

Ethyl 6-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1805923-54-9): A Multifaceted Compound in Modern Chemical Biology

Ethyl 6-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate, identified by its CAS number 1805923-54-9, represents a significant compound in the realm of chemical biology and pharmaceutical research. This pyridine derivative, characterized by its unique structural features including difluoromethyl, hydroxy, and trifluoromethoxy substituents, has garnered attention due to its potential applications in drug discovery and molecular interactions. The presence of these fluorinated groups enhances the compound's metabolic stability and binding affinity, making it a valuable candidate for developing novel therapeutic agents.

The compound's molecular structure is meticulously designed to interact with biological targets in a highly specific manner. The difluoromethyl group, known for its ability to modulate enzyme kinetics and improve pharmacokinetic properties, plays a crucial role in enhancing the efficacy of drug candidates. Similarly, the hydroxy and trifluoromethoxy groups contribute to the compound's solubility and binding affinity, respectively. These features collectively make Ethyl 6-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate a promising intermediate in the synthesis of bioactive molecules.

In recent years, there has been a surge in research focused on fluorinated compounds due to their remarkable biological activity. The introduction of fluorine atoms into organic molecules often leads to improved pharmacological properties, including enhanced potency, selectivity, and duration of action. Ethyl 6-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate exemplifies this trend, as it incorporates multiple fluorinated moieties that are well-documented for their pharmacological benefits. Studies have shown that such compounds can exhibit significant activity against various biological targets, making them attractive for further development.

The compound's relevance is further underscored by its potential applications in the treatment of metabolic diseases and inflammatory conditions. Recent research has highlighted the role of pyridine derivatives in modulating key signaling pathways involved in these diseases. Ethyl 6-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate has been investigated for its ability to interact with enzymes and receptors that are critical in these pathways. Preliminary studies suggest that it may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are often dysregulated in metabolic disorders.

Beyond its therapeutic potential, Ethyl 6-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate also serves as a valuable tool in chemical biology research. Its well-defined structure allows researchers to study the effects of specific functional groups on biological activity. By modifying different parts of the molecule, scientists can gain insights into how structural features influence interactions with biological targets. This information is crucial for designing more effective drugs with improved safety profiles.

The synthesis of Ethyl 6-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate involves sophisticated organic chemistry techniques that highlight the compound's complexity. The introduction of multiple fluorinated groups requires precise control over reaction conditions to ensure high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and fluorochemical transformations, are employed to achieve this goal. These techniques not only facilitate the synthesis but also contribute to the development of new synthetic strategies that can be applied to other fluorinated compounds.

The compound's potential extends beyond pharmaceutical applications into agrochemicals and material science. Fluorinated compounds are widely used in agrochemicals due to their ability to enhance the efficacy of pesticides and herbicides. Ethyl 6-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate could serve as a precursor for developing novel agrochemicals with improved environmental profiles. Additionally, its unique electronic properties make it a candidate for use in advanced materials, such as liquid crystals and organic semiconductors.

In conclusion, Ethyl 6-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1805923-54-9) is a multifaceted compound with significant potential in various fields of research and application. Its structural features, including the presence of difluoromethyl, hydroxy, and trifluoromethoxy groups, make it a valuable intermediate for developing bioactive molecules. The compound's ability to interact with biological targets in a specific manner positions it as a promising candidate for drug discovery and therapeutic development. Furthermore, its applications in agrochemicals and material science highlight its versatility beyond traditional pharmaceutical uses.